Cas no 1798404-92-8 ((2E)-3-(3,4-dimethoxyphenyl)-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}prop-2-enamide)

• Product Name: (2E)-3-(3,4-dimethoxyphenyl)-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}prop-2-enamide
• CAS No: 1798404-92-8
• MF: C₂₁H₂₆N₄O₄
• MW: 398.455544948578
• CID: 5373898
• Update Time: 2025-06-15

(2E)-3-(3,4-dimethoxyphenyl)-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dimethoxyphenyl)-N-[[6-methyl-2-(4-morpholinyl)-4-pyrimidinyl]methyl]-2-propenamide
• (2E)-3-(3,4-dimethoxyphenyl)-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}prop-2-enamide

• Inchi： 1S/C21H26N4O4/c1-15-12-17(24-21(23-15)25-8-10-29-11-9-25)14-22-20(26)7-5-16-4-6-18(27-2)19(13-16)28-3/h4-7,12-13H,8-11,14H2,1-3H3,(H,22,26)
• InChI Key： KENIHBCRZPXIEP-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C)N=C(N2CCOCC2)N=1)(=O)C=CC1=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.216±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.53±0.46(Predicted)

Additional information on (2E)-3-(3,4-dimethoxyphenyl)-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}prop-2-enamide

Introduction to (2E)-3-(3,4-dimethoxyphenyl)-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}prop-2-enamide and Its Applications in Modern Research

(2E)-3-(3,4-dimethoxyphenyl)-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}prop-2-enamide, with the CAS number 1798404-92-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a valuable candidate for further research and development in drug discovery.

The compound's structure is characterized by a prop-2-enamide moiety, which is a key feature in many bioactive molecules. This functional group contributes to the molecule's solubility and reactivity, enabling it to interact with biological targets effectively. Additionally, the presence of a 3,4-dimethoxyphenyl group suggests that the compound may exhibit properties such as antioxidant or anti-inflammatory effects, which are highly relevant in contemporary medical research.

The core of the molecule is a 6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl group, which is known to be present in several pharmacologically active compounds. Pyrimidine derivatives are particularly important in medicinal chemistry due to their role as scaffolds for various therapeutic agents. The morpholine substituent further enhances the compound's potential bioactivity by contributing to its binding affinity and selectivity towards specific biological targets.

In recent years, there has been a growing interest in the development of small molecules that can modulate the activity of enzymes and receptors involved in critical biological pathways. The structure of (2E)-3-(3,4-dimethoxyphenyl)-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}prop-2-enamide makes it a promising candidate for such applications. For instance, its ability to interact with proteins and enzymes could make it useful in the development of drugs targeting neurological disorders, cancer, and inflammatory diseases.

Recent studies have begun to explore the potential of this compound in various therapeutic contexts. One area of interest is its potential role as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways. Dysregulation of these pathways is often associated with diseases such as cancer, making kinase inhibitors a major focus of drug development efforts. The pyrimidine and morpholine moieties in (2E)-3-(3,4-dimethoxyphenyl)-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}prop-2-enamide are particularly well-suited for interacting with kinase active sites.

Another area where this compound shows promise is in the treatment of inflammatory diseases. The 3,4-dimethoxyphenyl group has been shown to possess anti-inflammatory properties in several studies. By modulating inflammatory pathways, this compound could potentially alleviate symptoms associated with conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to interact with other biological targets may provide additional therapeutic benefits.

The synthesis of (2E)-3-(3,4-dimethoxyphenyl)-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}prop-2-enamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been particularly useful in constructing the various functional groups present in the molecule.

In conclusion, (2E)-3-(3,4-dimethoxyphenyl)-N-{[6-methyl-2-(morpholin-4-yll)pyrimidin-lV-yll)methyl}prop-Z-enamide is a compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for further investigation into various therapeutic applications. As research continues to uncover new insights into its mechanisms of action, this compound is likely to play an increasingly important role in the development of novel drugs.